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Compound of Interest

Compound Name: Thiophene-2-amidoxime

Cat. No.: B171198 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
N'-hydroxy-2-thiophenecarboximidamide is a molecule of interest in medicinal chemistry and

drug development, belonging to the class of amidoximes. Its structural features, including the

thiophene ring and the hydroxyimidamide group, make it a versatile scaffold for the synthesis of

various heterocyclic compounds and a potential candidate for biological activity. This technical

guide provides a detailed analysis of the structural characteristics of N'-hydroxy-2-

thiophenecarboximidamide, including its synthesis, and predicted spectroscopic data based on

the analysis of analogous compounds. This document is intended to serve as a comprehensive

resource for researchers engaged in the study and application of this compound.

Chemical Identity and Properties
N'-hydroxy-2-thiophenecarboximidamide is a small organic molecule with the following key

identifiers:
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Property Value Reference

CAS Number 53370-51-7 [1]

Molecular Formula C5H6N2OS [1]

Molecular Weight 142.18 g/mol [1]

Canonical SMILES C1=CSC(=C1)C(=N)NO

InChI
InChI=1S/C5H6N2OS/c6-5(7-

8)4-2-1-3-9-4/h1-3,8H,(H2,6,7)

Synthesis
A reliable and high-yield synthesis of N'-hydroxy-2-thiophenecarboximidamide has been

reported, proceeding via the reaction of 2-thiophenecarbonitrile with hydroxylamine.[1]
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Synthesis of N'-hydroxy-2-thiophenecarboximidamide

2-Thiophenecarbonitrile

Reaction Mixture

Hydroxylamine Ethanol 90 °C, 1.5 h
(Sealed Tube)

N'-hydroxy-2-
tiophenecarboximidamide

Yield: 100%
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Future Research Workflow for N'-hydroxy-2-thiophenecarboximidamide

N'-hydroxy-2-thiophenecarboximidamide

Optimization of Synthesis Full Structural Characterization
(X-ray, NMR, etc.) Synthesis of Derivatives

Biological Activity Screening

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N'-hydroxy-2-thiophenecarboximidamide: A
Comprehensive Structural Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171198#n-hydroxy-2-thiophenecarboximidamide-
structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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